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Compound of Interest

4-Chloro-2-(methylthio)-5-
Compound Name:
(trifluoromethyl)pyrimidine

cat. No.: B3030563

An In-Depth Guide to the Synthesis of 4-Chloro-2-(methylthio)-5-
(trifluoromethyl)pyrimidine: Protocols, Mechanisms, and Applications

Introduction

4-Chloro-2-(methylthio)-5-(trifluoromethyl)pyrimidine is a pivotal halogenated and
trifluoromethylated heterocyclic compound. With the chemical formula CeHaCIF3N2S and CAS
Number 919116-36-2, this pyrimidine derivative serves as a highly versatile building block in
the realms of pharmaceutical and agrochemical development.[1] Its unique structural
arrangement, featuring a reactive chlorine atom at the C4 position, a methylthio group at C2,
and an electron-withdrawing trifluoromethyl group at C5, imparts a distinct reactivity profile.
This makes it a valuable intermediate for synthesizing a wide array of more complex molecules,
including potent bioactive compounds for anticancer therapies and advanced herbicidal agents.
[2][3] This guide provides a comprehensive overview of its synthesis, including detailed
protocols, mechanistic insights, safety considerations, and key applications.

Physicochemical and Safety Profile

A thorough understanding of the compound's properties is essential for its handling, storage,
and application in further synthetic steps.

Table 1: Physicochemical Properties
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Property Value Source(s)
CAS Number 919116-36-2 [1]
Molecular Formula CeHaCIF3N2S [3]
Molecular Weight 228.62 g/mol [1]

White to yellowish crystalline
Appearance , [3]

solid
Melting Point 92-95 °C [3]

| Solubility | Soluble in organic solvents such as chloroform, dimethyl sulfide, and
dimethylformamide. |[3] |

Safety and Handling:

4-Chloro-2-(methylthio)-5-(trifluoromethyl)pyrimidine is an organic compound with potential

toxicity and should be handled with care.[3]

o Personal Protective Equipment (PPE): Always use appropriate PPE, including chemical-
resistant gloves, safety goggles with side shields, and a lab coat. All manipulations should be
performed inside a certified chemical fume hood to avoid inhalation of dust or vapors.[3]

o Reactivity Hazards: Avoid contact with strong oxidizing agents and combustibles to prevent
fire or explosion risks.[3] Store in a cool, dry, well-ventilated area under an inert atmosphere
(e.g., at 2-8°C).[1]

» Waste Disposal: Dispose of chemical waste and residues in accordance with local, state,

and federal regulations.[3]

Synthetic Pathway and Mechanism

The most common and reliable synthesis of 4-Chloro-2-(methylthio)-5-
(trifluoromethyl)pyrimidine involves the chlorination of its corresponding hydroxyl precursor,
4-hydroxy-2-(methylthio)-6-(trifluoromethyl)pyrimidine (CAS 16097-62-4).[4][5] This
transformation is a standard procedure in heterocyclic chemistry, typically employing
phosphorus oxychloride (POCIs) as both the chlorinating agent and solvent.
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Reaction Scheme:
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Figure 1. Chlorination of the pyrimidin-4-ol precursor.
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[ 1. Reaction Setup J Figure 2. Step-by-step experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b3030563?utm_src=pdf-custom-synthesis
https://www.bldpharm.com/products/919116-36-2.html
https://www.bldpharm.com/products/919116-36-2.html
https://www.benchchem.com/product/b3030563
https://www.chembk.com/en/chem/4-chloro-2-(Methylthio)-5-(trifluoroMethyl)pyriMidine
https://www.echemi.com/products/pd1805142683-4-hydroxy-2-methylthio-6-trifluoromethylpyrimidine.html
https://www.oakwoodchemical.com/ProductsList.aspx?CategoryID=-2&txtSearch=3412
https://www.benchchem.com/product/b3030563#synthesis-of-4-chloro-2-methylthio-5-trifluoromethyl-pyrimidine
https://www.benchchem.com/product/b3030563#synthesis-of-4-chloro-2-methylthio-5-trifluoromethyl-pyrimidine
https://www.benchchem.com/product/b3030563#synthesis-of-4-chloro-2-methylthio-5-trifluoromethyl-pyrimidine
https://www.benchchem.com/product/b3030563#synthesis-of-4-chloro-2-methylthio-5-trifluoromethyl-pyrimidine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3030563?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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